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For Researchers, Scientists, and Drug Development Professionals, this document provides
immediate and essential safety and logistical information for the use of the Flipper-TR® probe.
It includes detailed operational protocols and disposal plans to ensure safe and effective
experimentation.

The Flipper-TR® probe is a sophisticated fluorescent tool for investigating membrane tension
in living cells.[1][2][3] Proper handling and disposal are paramount to ensure user safety and
experimental integrity. This guide offers a comprehensive overview of the necessary
procedures.

Immediate Safety and Handling Precautions

Flipper-TR® is sold for research purposes only and should be handled by technically qualified
individuals experienced with potentially hazardous chemicals.[4] While the Safety Data Sheet
(SDS) does not classify the compound as hazardous, it is recommended to handle all
chemicals with caution.[4] The probe is dissolved in Dimethyl Sulfoxide (DMSO), which can
facilitate the entry of organic molecules into tissues.[5] Therefore, appropriate personal
protective equipment (PPE) is mandatory.

Personal Protective Equipment (PPE):
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e Gloves: Chemical-resistant gloves (e.g., butyl rubber) are essential. Nitrile gloves may not
offer sufficient protection against DMSO.

o Eye Protection: Safety glasses or goggles must be worn at all times.
o Lab Coat: A fully buttoned lab coat is required to protect from splashes.
In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of water for at least 15 minutes
and remove contaminated clothing.

o Eye Contact: Rinse eyes immediately with plenty of water for at least 15 minutes, holding the
eyelids open.

¢ |nhalation: Move to fresh air.

Ingestion: Wash out the mouth with water if the person is conscious. Do not induce vomiting.
In all cases of exposure, seek medical attention if symptoms persist.

Quantitative Data and Photophysical Properties

For ease of reference, the key quantitative data for the Flipper-TR® probe are summarized in
the table below.
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Property Value Notes
o ) Can be excited with a 488 nm
Excitation Maximum (AAbs) 480 nm
laser.
o ] Emission is typically collected
Emission Maximum (AEm) 600 nm

between 575 and 625 nm.

Molar Extinction Coefficient

1.66 x 10* M~tcm~1 In DMSO.
(emax)
Fluorescence Lifetime (1) 28-7ns Varies with membrane tension.
Quantum Yield (QY) 30% In Ethyl Acetate (AcOEY).
Both powder and DMSO stock
Recommended Storage -20°C

solutions.

Stock Solution Stability

Approximately 3 months

When stored properly at -20°C.

Working Concentration

1 UM (can be increased up to 2
HM)

In cell culture medium.

Experimental Protocols
Preparation of Flipper-TR® Stock Solution (1 mM)

o Allow the vial of Flipper-TR® to warm to room temperature before opening to prevent

moisture condensation.

e Add 50 pL of anhydrous DMSO to the vial containing 50 nmol of Flipper-TR® to create a 1

mM stock solution.[4]

e Mix thoroughly by vortexing.

o Store the stock solution at -20°C. The solution is stable for approximately three months and

IS not sensitive to multiple freeze-thaw cycles.[5]

General Staining Protocol for Live Cells (e.g., HeLa

Cells)
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This protocol is a general guideline and should be optimized for specific cell types and
experimental conditions.

e Culture cells on a suitable imaging dish or coverslip.

» Shortly before use, dilute the 1 mM Flipper-TR® stock solution to a final concentration of 1
MM in your regular cell culture medium.

e Remove the existing medium from the cells and replace it with the Flipper-TR® containing
medium.

¢ Incubate the cells for 15-30 minutes at 37°C.[6] For some cell lines like HelLa, a 5-minute
incubation may be sufficient.[6]

e The probe does not need to be washed out, especially for long-term imaging, as it is only
fluorescent in the membrane.[4][5] However, if a high background is observed, the cells can
be washed once with fresh medium.[5]

Inducing Membrane Tension Changes with Osmotic
Shock

This protocol describes how to induce hyper- or hypo-osmotic shock to alter membrane
tension, which can be visualized by changes in the Flipper-TR® fluorescence lifetime.

e Baseline Imaging:
o Stain the cells with Flipper-TR® as described in the general staining protocol.
o Image the cells using a Fluorescence Lifetime Imaging Microscopy (FLIM) system.
o Acquire baseline fluorescence lifetime measurements in an isotonic medium.

¢ Inducing Hyperosmotic Shock (Decreased Tension):

o Prepare a hyperosmotic solution by adding a non-permeable solute (e.g., 0.33 M sucrose)
to the imaging medium.

o Carefully replace the isotonic medium with the hyperosmotic medium.
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o Immediately begin acquiring FLIM images to observe the decrease in fluorescence
lifetime, indicating a decrease in membrane tension.

 Inducing Hypo-osmotic Shock (Increased Tension):

o Prepare a hypo-osmotic solution by diluting the imaging medium with deionized water
(e.g., a 1:1 dilution for a 50% hypo-osmotic shock).

o Replace the isotonic or hyperosmotic medium with the hypo-osmotic medium.

o Immediately begin acquiring FLIM images to observe the increase in fluorescence lifetime,
indicating an increase in membrane tension.

Operational and Disposal Plans

A systematic workflow for handling Flipper-TR® from receipt to disposal is crucial for safety and
regulatory compliance.

Workflow for Handling Flipper-TR®
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Caption: Workflow for the safe handling and disposal of Flipper-TR® probe.
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Disposal Plan

All waste contaminated with Flipper-TR® and DMSO must be treated as hazardous chemical
waste.

e Liquid Waste:

o Collect all solutions containing Flipper-TR®, including unused staining solutions and
contaminated cell culture media, in a designated, leak-proof, and chemically compatible
waste container.

o The container should be clearly labeled as "Hazardous Waste" and should list all chemical
constituents, including "Flipper-TR®" and "Dimethyl Sulfoxide," with their approximate

concentrations.
o Solid Waste:

o All solid materials that have come into contact with Flipper-TR® or its DMSO stock
solution, such as pipette tips, vials, and gloves, must be collected in a separate, clearly
labeled hazardous waste container for solids.

o Disposal Procedure:

o Store waste containers in a designated satellite accumulation area, ensuring they are
sealed and within secondary containment.

o Do not dispose of any Flipper-TR® waste down the drain.

o Arrange for waste pickup through your institution's Environmental Health and Safety
(EH&S) department or a licensed chemical waste contractor. Always follow your local and
institutional regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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